Cas no 1934730-13-8 (CID 130729780)

• Product Name: CID 130729780
• CAS No: 1934730-13-8
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 5283834
• Update Time: 2025-10-28

CID 130729780 Chemical and Physical Properties

Names and Identifiers

• CID 130729780
• Cyclopropane, 1-(bromomethyl)-1-(1,2-dimethylpropyl)-

• Inchi： 1S/C9H17Br/c1-7(2)8(3)9(6-10)4-5-9/h7-8H,4-6H2,1-3H3
• InChI Key： LIUBQNKPZCSYPJ-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)C(C)C)CC1

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 199.5±9.0 °C(Predicted)

Additional information on CID 130729780

Introduction to Compound with CAS No. 1934730-13-8 and Product Name CID 130729780

The compound identified by the Chemical Abstracts Service Number (CAS No.) 1934730-13-8 and the Chemical Information Database (CID) 130729780 represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's chemical framework exhibits characteristics that make it a promising candidate for further investigation, especially in the context of targeting specific biological pathways relevant to human health.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Studies have indicated that the structural motifs present in CAS No. 1934730-13-8 may facilitate binding to enzymes and receptors involved in critical metabolic and signaling pathways. This has opened up avenues for developing inhibitors or modulators that could potentially address a range of therapeutic challenges, including those related to inflammation, neurodegeneration, and metabolic disorders.

In the realm of drug discovery, the synthesis and characterization of CID 130729780 have been instrumental in understanding its pharmacological profile. The compound's ability to interact with biological systems has been a focal point for researchers aiming to develop next-generation pharmaceuticals. By leveraging cutting-edge synthetic methodologies, scientists have been able to produce derivatives of this molecule that exhibit enhanced potency and selectivity. These derivatives are being rigorously evaluated in preclinical studies to assess their safety and efficacy.

The significance of CAS No. 1934730-13-8 extends beyond its immediate pharmacological applications. Its molecular architecture provides insights into the design principles that can be applied to other drug candidates, fostering innovation in medicinal chemistry. The compound's unique electronic properties, as revealed by spectroscopic studies, have also sparked interest in its potential use as a building block for more complex molecules with tailored biological activities.

One of the most compelling aspects of this research is the integration of experimental data with computational predictions. High-throughput screening techniques combined with machine learning algorithms have allowed researchers to rapidly identify promising analogs of CID 130729780. These computational tools have not only accelerated the drug discovery process but also provided deeper insights into the structure-activity relationships governing the compound's behavior. Such interdisciplinary approaches are essential for translating basic chemical discoveries into tangible therapeutic benefits.

The development of novel methodologies for synthesizing complex organic molecules has been another key focus area related to this compound. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production routes for derivatives of CAS No. 1934730-13-8. These innovations are not only cost-effective but also environmentally friendly, aligning with global efforts to promote sustainable pharmaceutical practices.

As research progresses, the potential applications of CID 130729780 continue to expand. Collaborative efforts between academic institutions and pharmaceutical companies are driving forward initiatives aimed at translating laboratory findings into clinical trials. The compound's multifaceted properties make it a versatile tool for addressing diverse therapeutic needs, from oncology to central nervous system disorders.

The future prospects for this molecule are bright, with ongoing studies exploring its role in emerging therapeutic strategies. By harnessing the power of modern chemical biology and leveraging interdisciplinary collaborations, researchers are poised to unlock new possibilities for treating complex diseases. The journey from a single chemical entity like CAS No. 1934730-13-8 to a viable therapeutic agent is a testament to the relentless pursuit of scientific excellence in the field of pharmaceutical chemistry.